3-Aminopropyl-24,25-dihydroxy Vitamin D3

• Molecular Formula: C₃₀H₅₁NO₃
• Molecular Weight: 473.73

Description

3-Aminopropyl-24,25-dihydroxy Vitamin D3 is a synthetic vitamin D3 analog modified at the side chain with an aminopropyl group. This structural alteration aims to enhance its metabolic stability or receptor-binding specificity compared to endogenous vitamin D metabolites. Its design likely draws inspiration from natural metabolites like 24,25-dihydroxyvitamin D3 (24,25(OH)₂D₃), which plays roles in bone mineralization and vitamin D catabolism .

Comparison with Similar Compounds

Structural and Functional Comparisons

Metabolic and Analytical Comparisons

• Metabolic Stability: 3-Aminopropyl-24,25(OH)₂D₃: The aminopropyl group may slow catabolism by CYP24A1, a key enzyme degrading 24,25(OH)₂D₃ to calcitroic acid . However, direct evidence is lacking. 24,24-difluoro-25(OH)D₃: Fluorine substitution at C24 blocks CYP24A1 activity, significantly extending half-life compared to 25(OH)D₃ .
• Analytical Detection: LC-MS/MS with derivatization (e.g., DMEQ-TAD) is critical for distinguishing dihydroxy isomers like 24,25(OH)₂D₃ and 1,25(OH)₂D₃ . 3-Aminopropyl-24,25(OH)₂D₃’s unique side chain may require specialized chromatographic conditions for accurate quantification.

Gene Regulation and Physiological Effects

• 24R,25(OH)₂D₃: Regulates 38–67 intestinal genes in wild-type mice, independent of VDR, suggesting non-classical signaling pathways .
• 1,24,25(OH)₃D₃ : Less active than 1,25(OH)₂D₃ in stimulating intestinal calcium transport but retains anti-rachitic activity (~60% of vitamin D₃) .

Clinical and Preclinical Relevance

• 24,25(OH)₂D₃ : Serum levels correlate strongly with 25(OH)D₃ (r = 0.91), serving as a biomarker for vitamin D sufficiency . Low 24,25(OH)₂D₃:25(OH)D₃ ratios indicate CYP24A1 dysfunction or deficiency .
• 3-Aminopropyl-24,25(OH)₂D₃: May offer advantages in diseases requiring prolonged vitamin D signaling, such as chronic kidney disease or autoimmune disorders .